3-Amino-5,7-dimethyladamantan-1-ol hydrochloride

Specification

• CAS No.: 356572-08-2
• Molecular Formula: C12H22ClNO
• Molecular Weight: 231.76 g/mol
• IUPAC Name: 3-amino-5,7-dimethyladamantan-1-ol;hydrochloride
• Standard InChI: InChI=1S/C12H21NO.ClH/c1-9-3-10(2)5-11(13,4-9)8-12(14,6-9)7-10;/h14H,3-8,13H2,1-2H3;1H
• Standard InChI Key: VSLXJPGBEIWMTR-UHFFFAOYSA-N
• SMILES: CC12CC3(CC(C1)(CC(C2)(C3)O)N)C.Cl
• Canonical SMILES: CC12CC3(CC(C1)(CC(C2)(C3)O)N)C.Cl

Introduction

3-Amino-5,7-dimethyladamantan-1-ol hydrochloride is a chemical compound with significant relevance in pharmaceutical research, particularly as a derivative of the well-known drug memantine, which is used in the treatment of Alzheimer's disease. This compound is recognized for its neuroprotective properties and potential applications in mitigating neurodegenerative conditions.

Structural Information

The compound's structure can be described using various identifiers:

• IUPAC Name: 3-amino-5,7-dimethyladamantan-1-ol hydrochloride

• CAS Number: 356572-08-2

• InChIKey: VSLXJPGBEIWMTR-UHFFFAOYSA-N

• SMILES: CC12CC3(CC(C1)(CC(C2)(C3)O)N)C.Cl

Mechanism of Action

Research indicates that 3-Amino-5,7-dimethyladamantan-1-ol hydrochloride exhibits neuroprotective effects by modulating glutamate activity in the brain, which is crucial for preventing excitotoxicity—a major factor in neuronal damage associated with conditions like Alzheimer's disease. In vitro studies have demonstrated its ability to protect neuronal cells from glutamate-induced toxicity, suggesting its potential as a therapeutic agent.

Research Findings

Recent studies have focused on the pharmacological effects of this compound:

• Neuroprotection: Studies show that it can significantly reduce neuronal cell death caused by excessive glutamate levels.

• Animal Models: Research involving animal models has indicated improvements in cognitive function and memory retention when treated with this compound.

Synonyms and Identifiers

The compound is known by several other names, which include:

• 7-Hydroxy Memantine Hydrochloride

• Memantine impurity F

• Tricyclo[3.3.1.1^3,7]decan-1-ol, 3-amino-5,7-dimethyl-, hydrochloride

These synonyms reflect its relationship with memantine and its classification within adamantane derivatives.

Applications and Future Directions

The potential applications of 3-Amino-5,7-dimethyladamantan-1-ol hydrochloride extend beyond Alzheimer's treatment to other neurodegenerative disorders where glutamate toxicity plays a role. Ongoing research aims to explore its efficacy in various neurological conditions and to develop formulations that maximize its therapeutic benefits.